Methyl (1R,2R,4S)-4-[(2R,4S,5S,6S)-4-(dimethylamino)-5-[[(1R,3R,5R,8S,10S,12S,14S)-5,14-dimethyl-6-oxo-2,4,9,13-tetraoxatricyclo[8.4.0.03,8]tetradecan-12-yl]oxy]-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7,10-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate

• CAS RN: 104759-19-5
• Molecular Formula: C42H51NO16
• Molecular Weight: 825.8 g/mol
• IUPAC Name: methyl (1R,2R,4S)-4-[(2R,4S,5S,6S)-4-(dimethylamino)-5-[[(1R,3R,5R,8S,10S,12S,14S)-5,14-dimethyl-6-oxo-2,4,9,13-tetraoxatricyclo[8.4.0.03,8]tetradecan-12-yl]oxy]-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7,10-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
• InChI: InChI=1S/C42H51NO16/c1-8-42(51)15-27(30-19(34(42)40(50)52-7)11-20-31(36(30)48)37(49)33-23(45)10-9-22(44)32(33)35(20)47)57-28-12-21(43(5)6)38(17(3)53-28)58-29-14-25-39(18(4)54-29)59-41-26(56-25)13-24(46)16(2)55-41/h9-11,16-18,21,25-29,34,38-39,41,44-45,48,51H,8,12-15H2,1-7H3/t16-,17+,18+,21+,25+,26+,27+,28+,29+,34+,38-,39-,41+,42-/m1/s1
• InChI Key: ZBDDFHXUDIPRSM-OKLXHZLRSA-N
• Isomeric SMILES: CC[C@]1(C[C@@H](C2=C(C3=C(C=C2[C@H]1C(=O)OC)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)O[C@H]5C[C@@H]([C@@H]([C@@H](O5)C)O[C@H]6C[C@H]7[C@@H]([C@@H](O6)C)O[C@H]8[C@@H](O7)CC(=O)[C@H](O8)C)N(C)C)O
• SMILES: CCC1(CC(C2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)OC5CC(C(C(O5)C)OC6CC7C(C(O6)C)OC8C(O7)CC(=O)C(O8)C)N(C)C)O
• synonyms: antibiotic 80334 B; antibiotic SIPI 80334-B; spartanamicin A

Description

Methyl (1R,2R,4S)-4-[(2R,4S,5S,6S)-4-(dimethylamino)-5-[[(1R,3R,5R,8S,10S,12S,14S)-5,14-dimethyl-6-oxo-2,4,9,13-tetraoxatricyclo[8.4.0.03,8]tetradecan-12-yl]oxy]-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7,10-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate is a natural product found in Micromonospora with data available.

Scientific Research Applications

Chiral Building Blocks for Prostanoids

• The synthesis of Methyl (Z)-3-[(2R,3R,4S,5S)-5-(2-methoxy-2-oxoethyl)-3,4-(isopropylidenedioxy)tetrahydrofuran-2-yl]-prop-2-enoate and related compounds indicates its potential use in creating chiral building blocks for prostanoids, which are crucial in various physiological processes (Valiullina et al., 2019).

Tricyclic Products and Antibiotics Synthesis

• Research demonstrates the synthesis of tricyclic products from reactions involving penicillin-derived thiazoloazetidinones, indicating its application in developing new antibiotic compounds (Mara et al., 1982).

Uncommon Transformations for Organic Synthesis

• The compound undergoes a variety of transformations under treatment with bases, providing different products depending on the base used. This highlights its utility in complex organic synthesis processes (Ivanova et al., 2006).

Cytotoxicity Assessment in Cancer Research

• Certain derivatives of the compound have been assessed for cytotoxicity toward various cancer cell lines, suggesting its role in cancer research and potential therapeutic applications (Meilert et al., 2004).

Chemical Synthesis and Functionalization

• The compound has been used in the synthesis and functionalization of highly complicated chemical structures, demonstrating its utility in advanced chemical engineering and design (Yakura et al., 1999).